2-methyl-N-(2-morpholin-4-ylethyl)-6-phenylpyrimidin-4-amine

• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 2-methyl-N-(2-morpholin-4-ylethyl)-6-phenylpyrimidin-4-amine
• InChI: InChI=1S/C17H22N4O/c1-14-19-16(15-5-3-2-4-6-15)13-17(20-14)18-7-8-21-9-11-22-12-10-21/h2-6,13H,7-12H2,1H3,(H,18,19,20)
• InChI Key: PKMOCJNCZFVWSD-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC(=N1)NCCN2CCOCC2)C3=CC=CC=C3

Description

2-methyl-N-(2-morpholin-4-ylethyl)-6-phenylpyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2-methyl-N-(2-morpholin-4-ylethyl)-6-phenylpyrimidin-4-amine involves the inhibition of certain enzymes and proteins such as cyclin-dependent kinases and histone deacetylases. These enzymes and proteins play a crucial role in the regulation of cell growth and division, and their inhibition can lead to the suppression of tumor growth and inflammation.
Biochemical and Physiological Effects:
2-methyl-N-(2-morpholin-4-ylethyl)-6-phenylpyrimidin-4-amine has been found to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation and oxidative stress, and improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-methyl-N-(2-morpholin-4-ylethyl)-6-phenylpyrimidin-4-amine is its high potency and specificity towards its target enzymes and proteins. This makes it an ideal candidate for the development of targeted therapies for various diseases. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-methyl-N-(2-morpholin-4-ylethyl)-6-phenylpyrimidin-4-amine. One of the areas of research is the development of more efficient synthesis methods for this compound. Another area of research is the identification of new target enzymes and proteins for this compound, which can lead to the development of new therapeutic applications. Additionally, more studies are needed to investigate the safety and efficacy of this compound in vivo, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of 2-methyl-N-(2-morpholin-4-ylethyl)-6-phenylpyrimidin-4-amine is a complex process that involves several steps. The first step involves the reaction of 2-chloro-6-phenylpyrimidine with 2-(morpholin-4-yl)ethanamine in the presence of a base such as potassium carbonate. This reaction results in the formation of 2-(2-morpholin-4-ylethyl)-6-phenylpyrimidine. The second step involves the reaction of this intermediate with methyl iodide in the presence of a base such as potassium hydroxide. This reaction results in the formation of 2-methyl-N-(2-morpholin-4-ylethyl)-6-phenylpyrimidin-4-amine.

Scientific Research Applications

2-methyl-N-(2-morpholin-4-ylethyl)-6-phenylpyrimidin-4-amine has been extensively studied for its potential applications in the field of medicine. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. This compound has been found to inhibit the activity of certain enzymes and proteins that play a crucial role in the development and progression of these diseases.